Cas no 439085-93-5 (6-Quinoxalinol, 2,3-dichloro-)

• Product Name: 6-Quinoxalinol, 2,3-dichloro-
• CAS No: 439085-93-5
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• CID: 6788724
• Update Time: 2025-07-18

6-Quinoxalinol, 2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinol, 2,3-dichloro-

• Inchi： 1S/C8H4Cl2N2O/c9-7-8(10)12-6-3-4(13)1-2-5(6)11-7/h1-3,13H
• InChI Key： SDWKKWJTIYDOBH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(O)=CC=2)N=C(Cl)C=1Cl

Experimental Properties

• Density: 1.625±0.06 g/cm3(Predicted)
• Boiling Point: 340.2±37.0 °C(Predicted)
• pka: 6.90±0.40(Predicted)

Additional information on 6-Quinoxalinol, 2,3-dichloro-

Introduction to 6-Quinoxalinol, 2,3-dichloro (CAS No. 439085-93-5)

6-Quinoxalinol, 2,3-dichloro, identified by its Chemical Abstracts Service (CAS) number 439085-93-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of chlorine substituents at the 2 and 3 positions of the quinoxalinol backbone imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical derivatization and biological evaluation.

The quinoxalinone core is a well-documented motif in drug discovery, known for its role in various bioactive molecules. The introduction of electron-withdrawing chlorine atoms at the 2 and 3 positions enhances the electrophilicity of the ring system, facilitating nucleophilic aromatic substitution reactions and enabling the synthesis of diverse derivatives. This structural feature has been leveraged in the development of novel compounds targeting a range of therapeutic areas, including oncology, inflammation, and infectious diseases.

In recent years, 6-Quinoxalinol, 2,3-dichloro has been explored as a precursor in the synthesis of biologically active agents. Its dichloro-substituted quinoxalinol structure serves as a versatile platform for medicinal chemists to explore structure-activity relationships (SAR). By modifying the substituents on the quinoxalinol ring or extending the molecule with additional functional groups, researchers can fine-tune its pharmacological properties. This flexibility has led to several promising candidates entering preclinical development pipelines.

One of the most compelling aspects of 6-Quinoxalinol, 2,3-dichloro is its potential as an intermediate in the synthesis of kinase inhibitors. Quinoxalinone derivatives have shown inhibitory activity against various kinases implicated in cancer progression. The dichloro modification at positions 2 and 3 enhances binding affinity to target enzymes by improving interactions with key residues in the active site. Preliminary studies have demonstrated that compounds derived from this scaffold exhibit potent activity against tyrosine kinases, making them attractive for further optimization.

Moreover, the dichloro-substituted quinoxalinol has been investigated for its antimicrobial properties. The electron-withdrawing nature of chlorine atoms increases the compound's ability to interact with bacterial enzymes and DNA gyrase, disrupting essential cellular processes. Research indicates that derivatives of 6-Quinoxalinol, 2,3-dichloro exhibit promising activity against resistant bacterial strains, offering a potential solution to emerging antibiotic resistance challenges.

The synthesis of 6-Quinoxalinol, 2,3-dichloro involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include chlorination of pre-formed quinoxalinol derivatives or functional group interconversions involving halogen exchange reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high regioselectivity. These synthetic strategies underscore the compound's importance as a building block in modern drug discovery.

The pharmacokinetic profile of 6-Quinoxalinol, 2,3-dichloro and its derivatives is another critical area of investigation. Studies have focused on optimizing solubility, metabolic stability, and bioavailability to enhance therapeutic efficacy. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with favorable pharmacokinetic properties. These efforts are essential for translating promising chemical entities into viable drug candidates.

In conclusion,6-Quinoxalinol, 2,3-dichloro (CAS No. 439085-93-5) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly significant role in future drug development efforts.